Cas no 2228665-26-5 (tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate
• CAS No: 2228665-26-5
• MF: C₁₆H₂₄F₂N₂O₃
• MW: 330.370171546936
• CID: 6284806
• PubChem ID: 165620962
• Update Time: 2025-10-28

tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropyl]carbamate
• 2228665-26-5
• EN300-1900641

• Inchi： 1S/C16H24F2N2O3/c1-15(2,3)23-14(21)20-9-16(4,8-19)13-11(18)6-10(17)7-12(13)22-5/h6-7H,8-9,19H2,1-5H3,(H,20,21)
• InChI Key： AJRBEWDKJCLNTM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(C)(CN)CNC(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 330.17549896g/mol
• Monoisotopic Mass: 330.17549896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate (CAS No. 2228665-26-5)

tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate, also known by its CAS number 2228665-26-5, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino functionality, and a substituted phenyl ring. The presence of these functional groups makes it highly versatile and valuable for various chemical reactions and biological applications.

The molecular structure of tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate is defined by its core components: the tert-butyl group, the amino group, and the substituted phenyl ring. The tert-butyl group provides steric bulk, which can influence the compound's reactivity and solubility. The amino group introduces nucleophilic properties, making it suitable for reactions such as alkylation and acylation. The substituted phenyl ring, with its fluorine and methoxy substituents, contributes to the compound's electronic properties and aromatic stability. These features collectively make this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that this compound exhibits promising activity in inhibiting certain kinases, which are critical in cellular signaling pathways. This makes it a potential candidate for therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, this compound has found utility in agrochemicals. Its ability to interact with specific targets in plant systems has led to investigations into its potential as a herbicide or fungicide. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthetic processes, emphasizing its role in sustainable chemical manufacturing.

The synthesis of tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate involves a series of well-defined organic reactions. Key steps include the formation of the amino group through reductive amination or nucleophilic substitution, followed by coupling reactions to introduce the tert-butyl group and the substituted phenyl ring. Optimization of reaction conditions has been a focus of recent research to enhance yield and purity while minimizing environmental impact.

The physicochemical properties of this compound are equally significant. Its molecular weight is approximately 407 g/mol, with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties are crucial for its application in various chemical processes and biological assays.

In terms of safety considerations, tert-butyl N-3-amino-2-(2,4-difluoro-6-methoxyphenyl)-2-methylpropylcarbamate is classified as non-hazardous under normal handling conditions. However, standard precautions should be taken during synthesis and use to ensure operator safety and compliance with regulatory standards.

The future outlook for this compound is promising, with ongoing research exploring its potential in advanced materials science and biotechnology. Its ability to serve as a building block for more complex molecules positions it as an essential component in modern chemical innovation.